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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552604 Get Quote

A comprehensive guide for researchers and scientists on the performance, experimental

protocols, and environmental implications of conventional aqueous and emerging supercritical

carbon dioxide dyeing processes for Disperse Orange 30 on polyester.

The textile industry is increasingly seeking sustainable and efficient dyeing methods to

minimize its environmental footprint. This guide provides a detailed comparison of the

performance of C.I. Disperse Orange 30, a widely used monoazo dye, in traditional aqueous

dyeing versus the innovative supercritical carbon dioxide (scCO2) technique for polyester

fabrics. This analysis is supported by experimental data on color yield and fastness properties,

alongside detailed methodologies to facilitate reproducibility.

Performance Comparison: At a Glance
Supercritical CO2 dyeing demonstrates significant advantages in terms of environmental

impact and efficiency, offering a waterless alternative to conventional methods. The data

indicates that scCO2 can achieve comparable or even superior color strength and fastness

properties.
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Performance Metric Aqueous Dyeing
Supercritical CO2
Dyeing

Key Observations

Color Yield (K/S

Value)
5.25 6.38

scCO2 dyeing can

achieve a higher color

yield even with a

lower amount of dye

used.[1]

Washing Fastness Good (Grade 4-5) Excellent (Grade 4-5)

Both methods provide

good to excellent

washing fastness.

Light Fastness Good (Grade 6) Good to Excellent

Disperse dyes

generally exhibit good

lightfastness on

polyester.[2]

Rubbing Fastness Good (Grade 4-5) Excellent (Grade 4-5)

scCO2 dyeing can

lead to slightly better

rubbing fastness.

Water Consumption High None

scCO2 dyeing is a

waterless process,

eliminating

wastewater effluent.[3]

Energy Consumption
High (due to heating

water and drying)

Lower (no drying

required)

Significant energy

savings are a key

advantage of the

scCO2 method.[3]

Chemical Usage
Requires dispersing

agents, pH regulators

No dispersing agents

needed

The scCO2 process

simplifies the chemical

requirements.[4]

Dyeing Time 60-120 minutes 60-90 minutes

Dyeing times are

comparable, with

scCO2 potentially

being faster.[5]
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Experimental Protocols
Detailed methodologies for both aqueous and supercritical CO2 dyeing of polyester fabric with

Disperse Orange 30 are outlined below. These protocols are essential for researchers looking

to replicate or build upon these findings.

Aqueous Dyeing Protocol
1. Fabric Preparation: The polyester fabric is first scoured by immersing it in a solution

containing a non-ionic detergent (2 g/L) and sodium carbonate (1 g/L). The bath is heated to

70°C and maintained for 80 minutes. The fabric is then thoroughly washed with water and

dried.

2. Dye Bath Preparation: A dye bath is prepared with a liquor-to-goods ratio of 100:1. The

required amount of Disperse Orange 30 is made into a paste with a dispersing agent and then

diluted with water. The pH of the dye bath is adjusted to a range of 4.5-5.5 using acetic acid.[6]

3. Dyeing Process: The prepared polyester fabric is immersed in the dye bath at 60°C for 15

minutes. The temperature is then raised to 130°C and held for 60 to 120 minutes to allow for

dye diffusion and fixation.[6][7]

4. After-treatment (Reduction Clearing): After dyeing, the fabric is rinsed with hot water. A

reduction clearing process is then carried out to remove any unfixed dye from the fabric

surface. This involves treating the fabric in a solution containing sodium hydroxide and a

reducing agent like sodium hydrosulfite at 60-80°C for 20-30 minutes.[6][8][9] The fabric is then

rinsed thoroughly and dried.

Supercritical CO2 Dyeing Protocol
1. Fabric and Dye Preparation: The polyester fabric is placed inside a high-pressure dyeing

vessel. The required amount of Disperse Orange 30 powder is placed in a separate holder

within the vessel. No dispersing agents are needed.[4]

2. Dyeing Process: The vessel is sealed, and carbon dioxide is introduced. The temperature

and pressure are raised to supercritical conditions, typically between 80-120°C and 20-25 MPa

(200-250 bar).[5] The supercritical CO2 acts as a solvent, dissolving the dye and transporting it

into the polyester fibers. The dyeing is carried out for 60-90 minutes.[5]
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3. Depressurization and Dye Recovery: After the dyeing cycle, the pressure is released. The

CO2 returns to a gaseous state, losing its solvent power and leaving the dye fixed within the

fibers. The CO2 can be captured and recycled for subsequent dyeing cycles.

4. Post-treatment: The dyed fabric is removed from the vessel. A simple rinsing with a solvent

like acetone or a brief clearing process may be performed to remove any residual dye from the

surface, although in many cases, this step is not necessary due to the high exhaustion of the

dye.[1]

Visualizing the Processes
To better understand the workflows and the fundamental differences between the two dyeing

methods, the following diagrams are provided.

Aqueous Dyeing Workflow

Supercritical CO2 Dyeing Workflow
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A comparison of the experimental workflows for aqueous and scCO2 dyeing.
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Key features comparison between aqueous and scCO2 dyeing processes.

Conclusion
The transition from aqueous to supercritical CO2 dyeing for Disperse Orange 30 on polyester

presents a compelling case for a more sustainable and efficient textile industry. While the initial

investment for scCO2 equipment may be higher, the long-term benefits of water and energy

savings, reduced chemical usage, and elimination of wastewater treatment make it an

attractive alternative.[9] The performance data indicates that this shift does not compromise,

and may even enhance, the quality of the final dyed product in terms of color yield and

fastness. For researchers and drug development professionals exploring novel applications

and sustainable manufacturing processes, the adoption of supercritical fluid technology

warrants serious consideration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15552604?utm_src=pdf-custom-synthesis
https://www.fibre2fashion.com/industry-article/1678/super-critical-carbon-dioxide-assisted-dyeing
https://www.fibre2fashion.com/industry-article/1678/super-critical-carbon-dioxide-assisted-dyeing
http://www.dyechemical.com/disperse-dyes/disperse-general-series/disperse-orange-30.html
http://www.dyechemical.com/disperse-dyes/disperse-general-series/disperse-orange-30.html
https://www.researchgate.net/publication/225686825_Dyeing_and_fastness_properties_of_a_reactive_disperse_dye_on_PET_Nylon_silk_and_NP_fabrics
http://dyes4dyeing.blogspot.com/2012/07/fastness-properties-of-disperse-dyes.html
http://dyes4dyeing.blogspot.com/2012/07/fastness-properties-of-disperse-dyes.html
https://patents.google.com/patent/CN102127314B/en
https://patents.google.com/patent/CN102127314B/en
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://journals.iau.ir/article_541541_5d5f7d66aaa1db4ff8e91b3fff9aade0.pdf
https://ijarbs.com/pdfcopy/2023/mar2023/ijarbs21.pdf
https://austinpublishinggroup.com/textile-engineering/fulltext/arte-v9-id1103.pdf
https://www.benchchem.com/product/b15552604#performance-comparison-of-disperse-orange-30-in-aqueous-vs-supercritical-co2-dyeing
https://www.benchchem.com/product/b15552604#performance-comparison-of-disperse-orange-30-in-aqueous-vs-supercritical-co2-dyeing
https://www.benchchem.com/product/b15552604#performance-comparison-of-disperse-orange-30-in-aqueous-vs-supercritical-co2-dyeing
https://www.benchchem.com/product/b15552604#performance-comparison-of-disperse-orange-30-in-aqueous-vs-supercritical-co2-dyeing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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